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Compound of Interest

Compound Name: Butyl decanoate

Cat. No.: B1668121

Introduction

Butyl decanoate is a fatty acid ester with applications in the flavor, fragrance, and cosmetic
industries, valued for its fruity and waxy aroma.[1] Traditionally synthesized through chemical
methods that often require harsh conditions and corrosive acid catalysts, the enzymatic
synthesis of butyl decanoate offers a sustainable and highly selective alternative.[2][3] This
biocatalytic approach, utilizing lipases (triacylglycerol acylhydrolases, E.C. 3.1.1.3), operates
under mild reaction conditions, reduces the formation of byproducts, and enhances product
purity.[1][2] Immobilized lipases, such as Novozym® 435 from Candida antarctica, are
particularly effective for this esterification, offering high stability and reusability.

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals, detailing the experimental methodology, optimal reaction
parameters, and analytical techniques for the lipase-catalyzed synthesis of butyl decanoate.

Reaction Pathway and Mechanism

The enzymatic synthesis of butyl decanoate is a condensation reaction between decanoic
acid and n-butanol, which results in the formation of the ester and a water molecule. Lipase-
catalyzed esterification typically follows a Ping-Pong Bi-Bi mechanism. In this mechanism, the
lipase first interacts with the acyl donor (decanoic acid) to form a covalent acyl-enzyme
intermediate, releasing water. Subsequently, the alcohol (n-butanol) binds to this intermediate,
and the acyl group is transferred to the alcohol, forming butyl decanoate and regenerating the
free enzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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